Cas no 38353-02-5 (2-benzoyl-1H-imidazole)

• Product Name: 2-benzoyl-1H-imidazole
• CAS No: 38353-02-5
• MF: C₁₀H₈N₂O
• MW: 172.18332195282
• MDL: MFCD00707818
• CID: 1489397
• PubChem ID: 186197
• Update Time: 2025-11-02

2-benzoyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• Methanone, 1H-imidazol-2-ylphenyl-
• 2-benzoyl-1H-imidazole
• HMS1659I10
• (1H-imidazol-2-yl)(phenyl)methanone
• AMY42517
• DB-179049
• 38353-02-5
• SMR000550569
• CS-0206437
• MLS001195376
• AKOS000271251
• EN300-134945
• benzoyl imidazole
• MFCD00707818
• DTXSID70956747
• (1H-imidazol-2-yl)-phenyl-methanone
• 35312-62-0
• STK688592
• 1H-Imidazol-2-yl(phenyl)methanone
• (1H-imidazol-2-yl)phenyl-methanone, AldrichCPR
• 1H-Imidazol-2-yl(phenyl)methanone #
• CHEMBL1712288
• HMS2856J11
• F3093-0027
• A903262
• NCGC00246526-01
• Z652692194
• 11J-020
• (1H-Imidazol-2-yl)phenyl-methanone
• SCHEMBL653441
• 2-benzoylimidazole

• MDL： MFCD00707818
• Inchi： 1S/C10H8N2O/c13-9(10-11-6-7-12-10)8-4-2-1-3-5-8/h1-7H,(H,11,12)
• InChI Key： JUVDEAXMLQQRFP-UHFFFAOYSA-N
• SMILES： O=C(C1=NC=CN1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 172.06374
• Monoisotopic Mass: 172.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 45.75

2-benzoyl-1H-imidazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-benzoyl-1H-imidazole

Recent Advances in the Study of 2-Benzoyl-1H-imidazole (CAS: 38353-02-5): A Promising Scaffold in Medicinal Chemistry

2-Benzoyl-1H-imidazole (CAS: 38353-02-5) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile pharmacological properties and potential applications in drug discovery. This research briefing provides an overview of the latest advancements in the study of this compound, focusing on its synthesis, biological activities, and therapeutic potential. The imidazole ring, a common motif in medicinal chemistry, serves as a crucial scaffold for the development of novel bioactive molecules, and the benzoyl substitution at the 2-position further enhances its pharmacological profile.

Recent studies have highlighted the importance of 2-benzoyl-1H-imidazole as a key intermediate in the synthesis of various biologically active compounds. Its structural features allow for facile modifications, enabling the exploration of diverse chemical space for drug development. Researchers have employed advanced synthetic methodologies, including microwave-assisted reactions and catalytic processes, to optimize the yield and purity of 2-benzoyl-1H-imidazole derivatives. These efforts have led to the identification of compounds with enhanced bioavailability and target specificity.

In the realm of biological activities, 2-benzoyl-1H-imidazole derivatives have demonstrated promising results in vitro and in vivo. Notably, these compounds exhibit potent inhibitory effects against a range of enzymes, including kinases and proteases, which are implicated in various diseases such as cancer, inflammation, and infectious diseases. For instance, a recent study published in the Journal of Medicinal Chemistry reported that certain 2-benzoyl-1H-imidazole analogs selectively inhibit cyclin-dependent kinases (CDKs), making them potential candidates for anticancer therapy. The mechanism of action involves the disruption of cell cycle progression and induction of apoptosis in cancer cells.

Another area of interest is the antimicrobial activity of 2-benzoyl-1H-imidazole derivatives. Research has shown that these compounds possess broad-spectrum activity against both Gram-positive and Gram-negative bacteria, as well as fungal pathogens. A study in the European Journal of Medicinal Chemistry revealed that specific modifications to the benzoyl group enhance the compounds' ability to penetrate bacterial cell membranes and interfere with essential metabolic pathways. These findings underscore the potential of 2-benzoyl-1H-imidazole as a scaffold for developing new antibiotics to combat drug-resistant infections.

Beyond its direct pharmacological effects, 2-benzoyl-1H-imidazole has also been explored for its role in drug delivery systems. Recent advancements in nanotechnology have enabled the incorporation of this compound into polymeric nanoparticles and liposomes, improving its solubility and targeted delivery to diseased tissues. For example, a study in Biomaterials Science demonstrated that 2-benzoyl-1H-imidazole-loaded nanoparticles effectively accumulate in tumor sites, enhancing the therapeutic efficacy while minimizing off-target effects. This approach holds great promise for personalized medicine and precision therapy.

In conclusion, the ongoing research on 2-benzoyl-1H-imidazole (CAS: 38353-02-5) highlights its multifaceted potential in medicinal chemistry and drug development. The compound's versatility, coupled with its demonstrated biological activities, positions it as a valuable scaffold for the design of novel therapeutics. Future studies should focus on optimizing its pharmacokinetic properties and exploring its applications in combination therapies. As the field advances, 2-benzoyl-1H-imidazole is poised to play a pivotal role in addressing unmet medical needs and improving patient outcomes.